2-Thiazolamine, 4-(4-methoxyphenyl)-5-(3-pyridinyl)-

• CAS No.: 97422-28-1
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-5-pyridin-3-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H13N3OS/c1-19-12-6-4-10(5-7-12)13-14(20-15(16)18-13)11-3-2-8-17-9-11/h2-9H,1H3,(H2,16,18)
• InChI Key: NUYXENDTGLIWDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(SC(=N2)N)C3=CN=CC=C3

Description

2-Thiazolamine, 4-(4-methoxyphenyl)-5-(3-pyridinyl)- is a useful research compound. Its molecular formula is C15H13N3OS and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In 40 ml of acetonitrile was dissolved 516 mg of thiourea. In the solution was suspended 2.5 g of 2-bromo-1-(4-methoxyphenyl)-2-(3-pyridyl)-ethanone hydrobromide. To the suspension was added dropwise slowly 0.95 ml of triethylamine while stirring. The mixture was stirred for 3 hours at a refluxing temperature, which was then left standing for cooling. Precipitating crystals were collected by filtration. The crystals were washed with an aqueous solution of saturated hydrogen carbonate, water, ethanol and ethylether in that order, followed by drying. The crystals were recrystallised from tetrahydrofuran to yield 1.5 g (90%) of 2-amino-4-(4-methoxyphenyl)-5-(3-pyridyl)-1,3-thiazol, m.p. 265°-266° C.

Synthesis routes and methods II

Procedure details

To a suspension of thiourea (0.52 g) in acetonitrile (40 mL) was added 2-bromo-1-(4-methoxyphenyl)-2-(3-pyridyl)ethanone hydrobromide (2.5 g) and triethylamine (0.95 mL) was slowly added dropwise with stirring. After completion of dropwise addition, the mixture was stirred at a refluxing temperature for 3 h, and after allowing to cool, the precipitated crystals were collected by filtration. The crystals were washed successively with saturated sodium hydrogencarbonate solution, water, ethanol and ethyl ether and dried. The obtained crude crystals were recrystallized from tetrahydrofuran to give the title compound (1.5 g, yield 90%).